Cas no 55830-97-2 (Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro-)

• Product Name: Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro-
• CAS No: 55830-97-2
• MF: C₁₄H₁₅F
• MW: 202.267307519913
• CID: 350658
• PubChem ID: 20751466
• Update Time: 2025-04-19

Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro-
• 2-tert-butyl-6-fluoronaphthalene
• DTXSID10609609
• 55830-97-2
• C14H15F
• SCHEMBL2627128

• Inchi： 1S/C14H15F/c1-14(2,3)12-6-4-11-9-13(15)7-5-10(11)8-12/h4-9H,1-3H3
• InChI Key： MCWHLZDKYXZLHO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=CC(=C2)C(C)(C)C

Computed Properties

• Exact Mass: 202.11585
• Monoisotopic Mass: 202.115778641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes